3-(2,6-dichlorophenyl)-N-[2-(dimethylamino)ethyl]-5-methyl-1,2-oxazole-4-carboxamide

• IUPAC Name: 3-(2,6-dichlorophenyl)-N-[2-(dimethylamino)ethyl]-5-methyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C15H17Cl2N3O2/c1-9-12(15(21)18-7-8-20(2)3)14(19-22-9)13-10(16)5-4-6-11(13)17/h4-6H,7-8H2,1-3H3,(H,18,21)
• InChI Key: JRNHWCOCPJVVRI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=C(C=CC=C2Cl)Cl)C(=O)NCCN(C)C
• Molecular Formula: C15H17Cl2N3O2
• Molecular Weight: 342.2 g/mol

Description

The compound “3-(2,6-dichlorophenyl)-N-[2-(dimethylamino)ethyl]-5-methyl-1,2-oxazole-4-carboxamide” is a chemical compound. Unfortunately, there is limited information available about this specific compound.

Scientific Research Applications

Pharmacokinetics and Metabolism

Research on compounds with similar structures, such as N-[2-(Dimethylamino)ethyl]acridine-4-carboxamide (DACA), has provided insights into their pharmacokinetics and metabolism in cancer patients. Studies have shown that such compounds are extensively metabolized, with significant portions excreted through urine. This highlights the importance of understanding the metabolism pathways and excretion rates for optimizing therapeutic efficacy and minimizing toxicity (McCrystal et al., 1999; Schofield et al., 1999).

Therapeutic Applications

The therapeutic applications of related compounds are explored in various domains, including cancer treatment. For example, DACA has been investigated for its cytotoxic properties and its potential as an antitumor agent. This underscores the potential of chemically similar compounds for therapeutic use, particularly in oncology (McCrystal et al., 1999).

Toxicology and Safety Profiles

Understanding the toxicological profiles of chemical compounds is crucial for ensuring safety in their use. Studies on related compounds, such as prochloraz, an imidazole fungicide, offer insights into potential adverse effects and safety considerations that need to be addressed in the development and application of new chemical entities (Chen et al., 2013).

Diagnostic and Treatment Monitoring Tools

Compounds with specific interactions with biological molecules can serve as valuable tools in diagnostics or as markers for treatment monitoring. For instance, the use of positron emission tomography (PET) with radiolabeled compounds for pharmacokinetic studies highlights the potential of using chemically modified versions of therapeutic agents for real-time monitoring of drug distribution and metabolism in patients (Propper et al., 2003).

Environmental and Occupational Health

Research on the environmental and occupational health impacts of chemical compounds is essential for understanding their broader implications. The study of metabolites in human urine after exposure to certain phthalates, for example, provides critical information on human exposure levels and potential health risks, underscoring the need for similar studies on a wide range of chemicals (Koch & Angerer, 2007).